Cas no 62197-44-8 (1H-1,4-Diazepine, hexahydro-1,4,6-trimethyl-6-nitro-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1,4,6-trimethyl-6-nitro-
• CAS No: 62197-44-8
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 454698
• PubChem ID: 12339526
• Update Time: 2025-04-19

1H-1,4-Diazepine, hexahydro-1,4,6-trimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1,4,6-trimethyl-6-nitro-
• 1,4,6-trimethyl-6-nitro-1,4-diazepane
• DTXSID50491782
• 62197-44-8
• SCHEMBL6050582
• starbld0006399
• EN300-399793

• Inchi： 1S/C8H17N3O2/c1-8(11(12)13)6-9(2)4-5-10(3)7-8/h4-7H2,1-3H3
• InChI Key： XZVYZMYWQBDZGO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1(C)CN(C)CCN(C)C1)=O

Computed Properties

• Exact Mass: 187.13221
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes